Pregna-4,6-diene-3,20-dione, 21-hydroxy-
Pregna-4,6-diene-3,20-dione, 21-hydroxy-
Brand Name:
Vulcanchem
CAS No.:
17916-84-6
VCID:
VC0101732
InChI:
InChI=1S/C21H28O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h3-4,11,15-18,22H,5-10,12H2,1-2H3/t15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)CO)C=CC4=CC(=O)CCC34C
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
Pregna-4,6-diene-3,20-dione, 21-hydroxy-
CAS No.: 17916-84-6
Main Products
VCID: VC0101732
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
| CAS No. | 17916-84-6 |
|---|---|
| Product Name | Pregna-4,6-diene-3,20-dione, 21-hydroxy- |
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h3-4,11,15-18,22H,5-10,12H2,1-2H3/t15-,16-,17-,18+,20-,21-/m0/s1 |
| Standard InChIKey | TZGCPIWXEWYCLJ-YFWFAHHUSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)CO)C=CC4=CC(=O)CC[C@]34C |
| SMILES | CC12CCC3C(C1CCC2C(=O)CO)C=CC4=CC(=O)CCC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)CO)C=CC4=CC(=O)CCC34C |
| PubChem Compound | 18594074 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume